Cas no 953387-95-6 ((3,4-dimethoxyphenyl) 2,3,4-trimethoxybenzoate)

• Product Name: (3,4-dimethoxyphenyl) 2,3,4-trimethoxybenzoate
• CAS No: 953387-95-6
• MF: C₁₈H₂₀O₇
• MW: 348.347206115723
• CID: 1985424
• Update Time: 2024-12-25

(3,4-dimethoxyphenyl) 2,3,4-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl) 2,3,4-trimethoxybenzoate
• LogP
• Benzoic acid, 2,3,4-trimethoxy-, 3,4-dimethoxyphenyl ester

• Inchi： 1S/C18H20O7/c1-20-13-8-6-11(10-15(13)22-3)25-18(19)12-7-9-14(21-2)17(24-5)16(12)23-4/h6-10H,1-5H3
• InChI Key： LDCMFZIDVAWOPU-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 348.121
• Monoisotopic Mass: 348.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4A^2

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 494.0±45.0 °C(Predicted)